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Compound of Interest

Compound Name: 3-Formyl-4-nitrobenzonitrile

Cat. No.: B116582 Get Quote

Technical Support Center: 3-Formyl-4-
nitrobenzonitrile
Welcome to the technical support guide for 3-Formyl-4-nitrobenzonitrile (CAS 90178-82-8).

This document is designed for researchers, medicinal chemists, and process development

scientists. It provides in-depth, field-tested guidance on the storage, handling, and utilization of

this versatile synthetic intermediate. Our goal is to preemptively address common challenges

and provide robust troubleshooting strategies to ensure the success and safety of your

experiments.

Section 1: Compound Identification and
Physicochemical Properties
FAQ: What are the fundamental properties of 3-Formyl-
4-nitrobenzonitrile?
3-Formyl-4-nitrobenzonitrile is a tri-substituted benzene derivative featuring a nitrile, a nitro

group, and a formyl (aldehyde) group.[1] This unique combination of electron-withdrawing

groups and a reactive aldehyde makes it a valuable building block in the synthesis of various

pharmaceutical compounds.[1] Its key identifiers and properties are summarized below.

Table 1: Physicochemical Properties of 3-Formyl-4-nitrobenzonitrile
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Property Value Source(s)

CAS Number 90178-82-8 [2][3][4]

Molecular Formula C₈H₄N₂O₃ [2][3][5]

Molecular Weight 176.13 g/mol [2][3][5]

Synonyms 5-Cyano-2-nitrobenzaldehyde [3][5]

| Purity | Typically ≥95% - ≥97% |[2][6] |

Section 2: Safety First - Handling and Personal
Protective Equipment (PPE)
As a Senior Application Scientist, I cannot overstate the importance of rigorous safety

protocols. The reactivity that makes this compound useful also necessitates cautious handling.

FAQ: What are the primary hazards associated with 3-
Formyl-4-nitrobenzonitrile and what PPE is mandatory?
This compound is classified as acutely toxic and an irritant. The primary routes of exposure are

inhalation, skin contact, and ingestion.[7][8]

Hazard Statements: H300 (Fatal if swallowed), H311+H331 (Toxic in contact with skin or if

inhaled), H315 (Causes skin irritation), H319 (Causes serious eye irritation).[7][8][9]

Mandatory PPE: Due to its toxicity profile, all handling must be performed within a certified

chemical fume hood.[7][10] The following PPE is non-negotiable:

Gloves: Nitrile or neoprene gloves. Always inspect gloves before use and use proper

removal techniques to avoid skin contact.[9][11]

Eye Protection: Chemical safety goggles and a face shield.[11]

Lab Coat: A full-sleeved lab coat. Consider a chemically resistant apron for larger

quantities.
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Respiratory Protection: For situations with a high risk of dust generation or inadequate

ventilation, a NIOSH-approved particle respirator is required.[11][12]

Protocol 1: Safe Weighing and Handling Workflow
Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood sash is at the appropriate height.

Staging: Place a weigh boat, spatula, and a sealable container for the compound on the

balance inside the fume hood. Tare the balance.

Dispensing: Carefully transfer the required amount of the solid compound from the stock

bottle to the weigh boat. Avoid generating dust by using slow, deliberate movements.[7][11]

Closure: Immediately and tightly close the main stock bottle.[7][12]

Cleanup: Wipe the spatula and any affected surfaces within the hood with a solvent-

dampened cloth (e.g., ethanol or isopropanol). Dispose of the cloth and any contaminated

items (like gloves) in a designated hazardous waste container.[7]

Post-Handling: Wash hands and forearms thoroughly with soap and water after completing

the task, even after removing gloves.[7][12]

Graphviz Diagram 1: Safe Handling Workflow
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Caption: Workflow for safe handling of 3-Formyl-4-nitrobenzonitrile.
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Section 3: Storage and Stability
The long-term viability of your starting material is paramount. Improper storage is a frequent,

yet preventable, cause of experimental failure.

FAQ: What are the ideal storage conditions for 3-Formyl-
4-nitrobenzonitrile?
To maintain its purity and reactivity, this compound must be protected from atmospheric

components and elevated temperatures.

Table 2: Recommended Storage Conditions

Parameter Recommendation Rationale Source(s)

Temperature
2-8°C
(Refrigerated)

Minimizes
degradation and
potential side
reactions over
time.

[8][10]

Atmosphere
Inert Gas (Nitrogen or

Argon)

The aldehyde group is

susceptible to

oxidation by

atmospheric oxygen,

forming the

corresponding

carboxylic acid. An

inert atmosphere

prevents this.

[2][10]

Container Tightly Closed
Prevents ingress of

moisture and oxygen.
[7][10][12]

| Light | Protect from Light (Amber Vial) | While not explicitly stated in all SDS, aromatic nitro

compounds can be light-sensitive. It is good practice to store in an amber vial as a precaution. |

General Lab Practice |
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FAQ: My compound has turned slightly yellow/brown. Is
it still usable?
A color change often indicates degradation. The most likely impurity is 5-cyano-2-nitrobenzoic

acid, formed from the oxidation of the aldehyde group. While a slight color change might not

significantly impact some reactions, it can be problematic for sensitive downstream

applications.

Recommendation: Before use, run a quick purity check via Thin Layer Chromatography

(TLC) or obtain an NMR spectrum. Compare it to the spectrum of a fresh lot or the supplier's

data. If a significant new impurity is detected, purification by recrystallization or column

chromatography may be necessary.

Section 4: Experimental Workflow - Best Practices
FAQ: What solvents are recommended for dissolving 3-
Formyl-4-nitrobenzonitrile?
Given its polar functional groups (nitrile, nitro, formyl), the compound is expected to be soluble

in polar aprotic solvents.

Recommended Solvents: Tetrahydrofuran (THF), Dichloromethane (DCM), Acetonitrile

(MeCN), Dimethylformamide (DMF), and Ethyl Acetate (EtOAc).

Poor Solvents: It will likely have poor solubility in non-polar solvents like hexanes and in

water.

Pro-Tip: When preparing for a reaction, always perform a small-scale solubility test first. This

prevents committing a large amount of material to a system where it may not fully dissolve,

leading to poor reaction kinetics.

Protocol 2: General Procedure for Dissolution and
Reaction Setup

Vessel Preparation: Ensure your reaction flask is oven-dried or flame-dried and cooled under

an inert atmosphere (Nitrogen or Argon) to remove residual moisture.
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Inerting: Add a magnetic stir bar, seal the flask with a septum, and purge with inert gas for

several minutes.

Addition of Solid: Briefly remove the septum and add the pre-weighed 3-Formyl-4-
nitrobenzonitrile to the flask against a positive pressure of inert gas.

Solvent Addition: Add your chosen anhydrous solvent via syringe through the septum.

Dissolution: Stir the mixture at room temperature until all the solid has completely dissolved

before adding other reagents or adjusting the temperature.

Section 5: Troubleshooting Common Experimental
Issues
FAQ: My reaction is not proceeding to completion, or I'm
observing a complex mixture of products. What should I
check?
This is a common challenge. The multifunctionality of the molecule means several things could

be happening. Use the following decision tree to diagnose the issue.

Graphviz Diagram 2: Troubleshooting Experimental
Failures
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Reaction Failure:
Low Conversion or Multiple Spots on TLC

Did you verify starting
material purity?

Purity Confirmed

Yes

Impurity Detected
(e.g., oxidation product)

No

Were anhydrous / inert
conditions maintained?

Action: Purify starting
material and restart.

Conditions were robust

Yes

Potential contamination
with H₂O or O₂

No

Is the reaction
temperature optimal?

Action: Repeat with freshly
dried solvents/reagents

under strict inert atmosphere.

Temperature is correct

Yes

Temp too low (slow rate)
or too high (side reactions)

No

Is stoichiometry of
reagents correct?

Action: Optimize temperature.
Consider a temperature screen.

Stoichiometry is correct

Yes

Incorrect molar ratios
leading to side products

No

If all else fails,
re-evaluate the chosen

reaction conditions/catalyst.

Action: Re-calculate and
carefully measure reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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